![molecular formula C13H16N4O2 B1478082 2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine CAS No. 1803565-80-1](/img/structure/B1478082.png)
2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine
Overview
Description
“2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” is a chemical compound with the molecular formula C13H16N4O2 . It has a molecular weight of 260.29 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to a 1,2,4-oxadiazole ring, which is further connected to a 4-methoxypiperidine group . The presence of these functional groups could potentially influence the compound’s reactivity and biological activity.Physical And Chemical Properties Analysis
The compound has a molecular weight of 260.29 and a molecular formula of C13H16N4O2 . Other physical and chemical properties such as boiling point, melting point, and density are not available in the literature.Scientific Research Applications
Role in Piperidine Derivatives
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The compound “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” contains a piperidine moiety, which suggests it could be used in the synthesis of various piperidine derivatives .
Pharmaceutical Applications
Piperidine derivatives are present in more than twenty classes of pharmaceuticals . Given the presence of a piperidine moiety in “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine”, it’s possible that this compound could have potential pharmaceutical applications .
Antimicrobial and Antiviral Activities
Pyridine compounds have been noted for their therapeutic properties, such as antimicrobial and antiviral activities . As “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” contains a pyridine nucleus, it might exhibit similar properties .
Role in Heterocyclic Compounds
The compound “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” is a heterocyclic compound. Heterocyclic compounds play a significant part in the pharmaceutical industry . Therefore, this compound could be used in the synthesis of other heterocyclic compounds .
Potential for Drug Design
Given the presence of both a piperidine and a pyridine moiety, “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” could be a key molecule in drug design . Its specific geometry might determine an interaction with a specific protein, defining the selectivity for the target molecule .
Improvement of Water Solubility
An important role of pyridine in medicinal chemistry is to improve water solubility due to its poor basicity . Therefore, “2-[5-(4-Methoxypiperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyridine” might be used to enhance the water solubility of certain drugs .
Future Directions
The future research directions for this compound could involve exploring its potential biological activities, given that some 1,2,4-oxadiazole derivatives have shown anticancer activity . Additionally, further studies could be conducted to understand its reactivity and potential applications in chemical synthesis.
properties
IUPAC Name |
5-(4-methoxypiperidin-4-yl)-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2/c1-18-13(5-8-14-9-6-13)12-16-11(17-19-12)10-4-2-3-7-15-10/h2-4,7,14H,5-6,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNYGDOLPTRUUFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCNCC1)C2=NC(=NO2)C3=CC=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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